4-chloro-1-(4-fluorophenyl)-3-methyl-N-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 4-chloro-1-(4-fluorophenyl)-3-methyl-N-(oxolan-2-ylmethyl)pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C19H18ClFN4O2/c1-11-16-17(20)15(19(26)23-9-14-3-2-8-27-14)10-22-18(16)25(24-11)13-6-4-12(21)5-7-13/h4-7,10,14H,2-3,8-9H2,1H3,(H,23,26)
• InChI Key: VVAXTJVOPQDSSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)Cl)C(=O)NCC3CCCO3)C4=CC=C(C=C4)F
• Molecular Formula: C19H18ClFN4O2
• Molecular Weight: 388.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a pyrazolo[3,4-b]pyridine core, which is a bicyclic structure containing nitrogen atoms. Attached to this core are several other functional groups, including a chloro group, a fluorophenyl group, a methyl group, and an oxolane group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the chloro and fluoro groups are halogens, which are often involved in substitution reactions. The pyrazolo[3,4-b]pyridine core might also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of halogens might increase its molecular weight and polarity.

Future Directions

The study of complex organic compounds like this one is a vibrant area of research, with potential applications in various fields such as medicine, materials science, and more. Future research might focus on synthesizing this compound, studying its properties, and exploring its potential applications.